Cas no 1805939-22-3 (3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine)

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine is a halogenated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups—bromomethyl, difluoromethyl, and amino—enables selective modifications, facilitating the construction of complex heterocyclic frameworks. The fluorine and bromine substituents enhance electrophilic reactivity, while the amino group provides a nucleophilic handle for further derivatization. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for biologically active molecules. Its structural features contribute to improved metabolic stability and binding affinity in target applications. Suitable for controlled environments, it requires handling under inert conditions due to its reactivity.

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine structure

1805939-22-3 structure

Product Name:3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine

CAS No:1805939-22-3

MF:C₇H₆BrF₃N₂

MW:255.035151004791

CID:4810857

Update Time:2025-05-20

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine
- Inchi： 1S/C7H6BrF3N2/c8-2-3-1-4(6(9)10)13-7(11)5(3)12/h1,6H,2,12H2
- InChI Key： BWFWPUSVJXOPQF-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C(F)F)=NC(=C1N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 1.8
Topological Polar Surface Area: 38.9

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067905-1g	3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine	1805939-22-3	97%	1g	$1,519.80	2022-04-01

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Additional information on 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine: A Comprehensive Overview

3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine, also known by its CAS number 1805939-22-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions. The presence of an amino group (-NH₂) at the 3-position, a bromomethyl group (-CH₂Br) at the 4-position, a difluoromethyl group (-CHF₂) at the 6-position, and a fluorine atom (F) at the 2-position makes this compound highly versatile and intriguing for researchers.

The synthesis of 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine involves a series of carefully designed reactions that ensure the precise placement of each substituent on the pyridine ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable. For instance, the use of transition metal catalysts and advanced coupling reactions has significantly improved the yield and purity of this compound. These methods are not only environmentally friendly but also align with the growing demand for sustainable chemical practices.

The structural uniqueness of this compound is further highlighted by its electronic properties. The amino group at position 3 introduces nucleophilic character, while the bromomethyl group at position 4 adds electrophilic potential. The fluorine atom at position 2 and the difluoromethyl group at position 6 contribute to both electron-withdrawing effects and steric hindrance, which are crucial for modulating the reactivity of the molecule. These features make 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine an excellent candidate for exploring various chemical transformations.

In terms of applications, this compound has shown promise in drug discovery and development. Its ability to act as a scaffold for constructing bioactive molecules has been extensively studied. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. For example, studies published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications have highlighted its potential as a lead compound for developing novel therapeutic agents.

Beyond pharmacology, 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine has also found applications in materials science. Its unique electronic properties make it a valuable component in designing advanced materials such as conductive polymers and organic semiconductors. Researchers have explored its role in enhancing the performance of organic electronics, particularly in applications like flexible displays and solar cells.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the eco-friendly aspects of chemical compounds becomes crucial. Studies have shown that when synthesized using green chemistry principles, this compound can be produced with minimal environmental footprint. Moreover, its biodegradability under controlled conditions suggests that it could be used in applications where environmental safety is a priority.

In conclusion, 3-Amino-4-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine, with its CAS number 1805939-22-3, stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural complexity, combined with cutting-edge synthetic methods and promising biological activities, positions it as a key player in future research and development efforts.